Cas no 1785612-88-5 (2-(3-bromo-4-methylphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(3-bromo-4-methylphenyl)-2-fluoroethan-1-amine
• CAS No: 1785612-88-5
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 6612088
• PubChem ID: 105424516
• Update Time: 2025-10-25

2-(3-bromo-4-methylphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylphenyl)-2-fluoroethan-1-amine
• 1785612-88-5
• EN300-1925094

• Inchi： 1S/C9H11BrFN/c1-6-2-3-7(4-8(6)10)9(11)5-12/h2-4,9H,5,12H2,1H3
• InChI Key： AYLFDMNCRWODKN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(CN)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-4-methylphenyl)-2-fluoroethan-1-amine

2-(3-Bromo-4-Methylphenyl)-2-Fluoroethan-1-Amine: A Comprehensive Overview

2-(3-Bromo-4-Methylphenyl)-2-Fluoroethan-1-Amine, identified by the CAS number 1785612-88-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom, a methyl group, and a fluoro substituent on a phenyl ring, attached to an ethanamine backbone. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic and industrial research.

The synthesis of 2-(3-Bromo-4-Methylphenyl)-2-Fluoroethan-1-Amine involves a series of carefully designed reactions, often utilizing advanced methodologies such as nucleophilic substitution and coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of chemical properties, this compound exhibits notable reactivity due to the electron-withdrawing effects of the bromine and fluoro groups. These groups enhance the electrophilic character of the aromatic ring, making it susceptible to various substitution reactions. The methyl group, on the other hand, provides steric hindrance, which can influence the regioselectivity of reactions. This balance of electronic and steric effects makes 2-(3-Bromo-4-Methylphenyl)-2-Fluoroethan-1-Amine a valuable precursor in organic synthesis.

The applications of this compound are diverse and expanding rapidly with ongoing research. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, recent studies have highlighted its potential in developing agents for neurodegenerative diseases due to its ability to modulate specific neuronal pathways. Additionally, in materials science, this compound has been employed in the development of advanced polymers with tailored electronic properties.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-(3-Bromo-4-Methylphenyl)-2-Fluoroethan-1-Amine. Quantum mechanical calculations have revealed that the fluoro group significantly alters the electron density distribution across the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These findings have been instrumental in optimizing its use in drug design and materials synthesis.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential hazards. Proper ventilation and personal protective equipment are essential during synthesis and manipulation. Researchers are also advised to consult Material Safety Data Sheets (MSDS) for detailed information on handling procedures and disposal methods.

The environmental impact of 2-(3-Bromo-4-Methylphenyl)-2-Fluoroethan-1-Amine has been a topic of recent interest. Studies indicate that while it is not inherently hazardous under normal conditions, improper disposal can lead to contamination risks. Therefore, sustainable practices such as recycling and waste minimization are strongly recommended during its production and use.

In conclusion, 2-(3-Bromo-4-Methylphenyl)-2-Fluoroethan-1-Amine, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across pharmaceuticals, materials science, and beyond, driven by ongoing innovations in synthetic methodologies and computational modeling. As research progresses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological applications.